Cas no 2151-49-7 (N-(1,1,1,3,3,3-Hexafluoropropan-2-yl)benzamide)

• Product Name: N-(1,1,1,3,3,3-Hexafluoropropan-2-yl)benzamide
• CAS No: 2151-49-7
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 2835890
• PubChem ID: 12504238
• Update Time: 2025-04-21

N-(1,1,1,3,3,3-Hexafluoropropan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-
• 2151-49-7
• N-(1,1,1,3,3,3-Hexafluoropropan-2-yl)benzamide
• N-(hexafluoroisopropyl)benzamide
• DTXCID30451465
• DTXSID40500655

• Inchi： 1S/C10H7F6NO/c11-9(12,13)8(10(14,15)16)17-7(18)6-4-2-1-3-5-6/h1-5,8H,(H,17,18)
• InChI Key： MBRZCTUVEUNRCC-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)NC(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 271.04318282Da
• Monoisotopic Mass: 271.04318282Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų